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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Colletotrichalactone A, a novel polyketide with a unique 5/6/10-fused tricyclic ring system. The
compound was first isolated from the endophytic fungus Colletotrichum sp. JS-0361, found in
the leaves of Morus alba. This document is intended to serve as a core resource for
researchers engaged in natural product chemistry, medicinal chemistry, and drug development
by presenting detailed spectroscopic data, experimental protocols, and a logical workflow for its
characterization.

Core Spectroscopic Data

The structural elucidation of Colletotrichalactone A was accomplished through extensive
spectroscopic analysis, primarily utilizing Nuclear Magnetic Resonance (NMR) and High-
Resolution Mass Spectrometry (HRESIMS).

Mass Spectrometry (MS) Data

High-resolution electrospray ionization mass spectrometry (HRESIMS) was employed to
determine the molecular formula of Colletotrichalactone A.
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Table 1: HRESIMS Data for Colletotrichalactone A

lon Calculated m/z Found ml/z Molecular Formula

[M+Na]* 379.1152 379.1150 C20H2006Na

Nuclear Magnetic Resonance (NMR) Data

The *H and 13C NMR spectra were recorded in CDCls at 600 MHz and 150 MHz, respectively.
The chemical shifts (d) are reported in parts per million (ppm) and referenced to the solvent

signals.

Table 2: 1H NMR Data for Colletotrichalactone A (600 MHz, CDCls)
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Position OoH (ppm) Multiplicity J (Hz)

2 5.98 d 114

3 2.58 m

4 5.30 dd 10.2,2.4
5 241 m

5-CHs 1.12 d 6.6

7 4.98 d 9.0

8 2.29 m

9 1.65,1.52 m, m

10 2.18, 2.05 m, m

12 5.89 d 114

13 7.26 dd 11.4,9.0
14 6.45 dad 15.0,11.4
15 6.24 dd 15.0,9.6
16 9.54 d 7.8
17-CHs 1.83 S

Table 3: 13C NMR Data for Colletotrichalactone A (150 MHz, CDCls)
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Position oC (ppm) Type
1 165.2 C

2 120.9 CH
3 45.1 CH
4 75.1 CH
5 38.7 CH
5-CHs 21.1 CHs
6 134.5 C

7 80.8 CH
8 40.1 CH
9 25.9 CH:
10 36.4 CH2
11 130.7 C
12 118.1 CH
13 145.3 CH
14 130.1 CH
15 139.8 CH
16 193.5 CH
17 158.3 C
17-CHs 12.3 CHs
18 191.2 C

Experimental Protocols

Isolation and Purification of Colletotrichalactone A
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The producing fungal strain, Colletotrichum sp. JS-0361, was cultured in a solid rice medium
for four weeks at 25°C. The fermented rice culture was then extracted with ethyl acetate
(EtOAC). The resulting crude extract was subjected to a series of chromatographic separations
to yield pure Colletotrichalactone A.

The experimental workflow for the isolation of Colletotrichalactone A is depicted in the diagram
below.
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Isolation Workflow for Colletotrichalactone A

Fungal Culture and Extraction

Solid Rice Culture of Colletotrichum sp. JS-0361

Ethyl Acetate (EtOAc) Extraction

Crude EtOAc Extract

Chromatographic Purification

VLC on Silica Gel

MPLC (C18)

Preparative HPLC (ODS)

Colletotrichalactone A

Click to download full resolution via product page

Caption: Isolation Workflow for Colletotrichalactone A.
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Spectroscopic Analysis

 NMR Spectroscopy: *H and 3C NMR spectra, along with 2D NMR experiments (COSY,
HSQC, HMBC), were acquired on a Bruker Avance 600 MHz spectrometer. Samples were
dissolved in CDClIs, and chemical shifts were referenced to the residual solvent signals (dH
7.26 and 6C 77.16).

e Mass Spectrometry: High-resolution ESI mass spectra were obtained on a JEOL JMS-700
mass spectrometer.

Biological Activity and Potential Sighaling Pathways

Colletotrichalactone A has demonstrated cytotoxic activity against the human breast cancer cell
line MCF-7. While the precise signaling pathway has not been fully elucidated, its cytotoxic
nature suggests potential interference with key cellular processes essential for cancer cell
proliferation and survival.

Given the common mechanisms of cytotoxicity, a hypothetical signaling pathway diagram
illustrating potential targets is presented below. This diagram is for illustrative purposes and
requires experimental validation.

Hypothetical Cytotoxicity Pathway of Colletotrichalactone A
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Caption: Hypothetical Cytotoxicity Pathway of Colletotrichalactone A.

 To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Colletotrichalactone A]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572504/docs#in-depth-technical-guide-to-the-
spectroscopic-data-of-colletotrichalactone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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